N'-(2-hydroxy-4-methoxybenzylidene)-2-(1-naphthylamino)acetohydrazide

• IUPAC Name: N-[(E)-(2-hydroxy-4-methoxyphenyl)methylideneamino]-2-(naphthalen-1-ylamino)acetamide
• InChI: InChI=1S/C20H19N3O3/c1-26-16-10-9-15(19(24)11-16)12-22-23-20(25)13-21-18-8-4-6-14-5-2-3-7-17(14)18/h2-12,21,24H,13H2,1H3,(H,23,25)/b22-12+
• InChI Key: DAPJDEHTDVQPJH-WSDLNYQXSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C=NNC(=O)CNC2=CC=CC3=CC=CC=C32)O
• Isomeric SMILES: COC1=CC(=C(C=C1)/C=N/NC(=O)CNC2=CC=CC3=CC=CC=C32)O
• Molecular Formula: C20H19N3O3
• Molecular Weight: 349.4 g/mol

Description

N'-(2-hydroxy-4-methoxybenzylidene)-2-(1-naphthylamino)acetohydrazide, also known as HMANA, is a chemical compound that has been widely studied for its potential applications in various fields of scientific research. In

Scientific Research Applications

Xanthine Oxidase Inhibition

N'-(2-hydroxy-4-methoxybenzylidene)-2-(1-naphthylamino)acetohydrazide is part of a series of hydrazones investigated for their xanthine oxidase inhibitory activities. These compounds, including 2-cyano-N'-(4-diethylamino-2-hydroxybenzylidene)acetohydrazide, show promise in inhibiting xanthine oxidase, a key enzyme in the metabolic pathway of purine, which can lead to the production of uric acid. Xue et al. (2022) conducted a study where docking simulations were used to investigate the probable binding modes of these compounds in the xanthine oxidase active site, revealing their potential as effective xanthine oxidase inhibitors (Xue, Li, Han, & Luo, 2022).

Antimicrobial Activity

Compounds similar to N'-(2-hydroxy-4-methoxybenzylidene)-2-(1-naphthylamino)acetohydrazide have been synthesized and evaluated for their antimicrobial activity. For instance, Amr et al. (2016) synthesized and evaluated the antimicrobial activity of (22E)-N'-(4-Methoxybenzylidene)-2-[3-cyano-7,8-dihydro-4-(5-methylfuran-2-yl)-2-oxo-2H-pyrano[4,3-b]pyridin-1(5H)-yl]acetohydrazide, which showed promising results against both gram-positive and gram-negative bacteria (Amr, Mohamed, Al-Omar, & Ghabbour, 2016).

Anticancer Evaluation

The anticancer properties of related compounds have been explored, with studies indicating potential effectiveness against certain cancer cell lines. Salahuddin et al. (2014) investigated compounds like 2-(naphthalen-1-ylmethyl/Naphthalen-2-yloxymethyl)-1H-benzimidazol-1-yl]acetohydrazide for their in vitro anticancer activity. Their research highlighted that some derivatives were particularly active against breast cancer cell lines (Salahuddin, Shaharyar, Mazumder, & Ahsan, 2014).

DNA Interaction and Biological Screenings

Studies have also shown that compounds similar to N'-(2-hydroxy-4-methoxybenzylidene)-2-(1-naphthylamino)acetohydrazide can interact with DNA and exhibit various biological activities. Sirajuddin et al. (2013) synthesized Schiff base compounds, including N'-(2-hydroxy-3-methoxybenzylidene)-4-tert-butyl-benzohydrazide, which demonstrated remarkable activities in antibacterial, antifungal, antioxidant, cytotoxic, and enzymatic assays, as well as interactions with SS-DNA (Sirajuddin, Uddin, Ali, & Tahir, 2013).